Cas no 869631-27-6 ()

• CAS No: 869631-27-6
• MF: C₁₄H₁₀FNO
• MW: 227.233706951141
• CID: 6773037
• PubChem ID: 101373563
• Update Time: 2024-03-04

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C14H10FNO/c1-9(17)16-13-5-3-2-4-11(13)12-8-10(15)6-7-14(12)16/h2-8H,1H3
• InChI Key： ZUBVMODJTWCYEN-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1C=CC=CC=1N2C(C)=O

Computed Properties

• Exact Mass: 227.074642105g/mol
• Monoisotopic Mass: 227.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles N-acylcarbazoles